Cas no 2034294-13-6 (4-cyclopropyl-1-1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-3-yl-1H-1,2,3-triazole)

4-Cyclopropyl-1-[1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-3-yl]-1H-1,2,3-triazole is a structurally complex heterocyclic compound featuring a triazole core linked to a cyclopropyl group and a benzenesulfonyl-substituted pyrrolidine moiety. This compound is of interest in medicinal chemistry and drug discovery due to its potential as a versatile intermediate or pharmacophore. The presence of the sulfonyl group enhances stability and may influence binding interactions, while the triazole ring offers opportunities for further functionalization. Its rigid cyclopropyl and pyrrolidine components contribute to conformational constraints, which can be advantageous in designing selective bioactive molecules. The compound’s synthetic accessibility and modular structure make it a valuable candidate for exploring structure-activity relationships in targeted therapeutic applications.
4-cyclopropyl-1-1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-3-yl-1H-1,2,3-triazole structure
2034294-13-6 structure
Product Name:4-cyclopropyl-1-1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-3-yl-1H-1,2,3-triazole
CAS No:2034294-13-6
MF:C17H22N4O2S
MW:346.447182178497
CID:6089301
PubChem ID:121021158
Update Time:2025-10-31

4-cyclopropyl-1-1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-3-yl-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

    • 4-cyclopropyl-1-1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-3-yl-1H-1,2,3-triazole
    • RTFWEVDELQACLZ-UHFFFAOYSA-N
    • 1H-1,2,3-Triazole, 4-cyclopropyl-1-[1-[(2,5-dimethylphenyl)sulfonyl]-3-pyrrolidinyl]-
    • 4-cyclopropyl-1-[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-3-yl]triazole
    • 2034294-13-6
    • AKOS026696904
    • 4-cyclopropyl-1-(1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-3-yl)-1H-1,2,3-triazole
    • 4-cyclopropyl-1-[1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-3-yl]-1H-1,2,3-triazole
    • F6555-0985
    • Inchi: 1S/C17H22N4O2S/c1-12-3-4-13(2)17(9-12)24(22,23)20-8-7-15(10-20)21-11-16(18-19-21)14-5-6-14/h3-4,9,11,14-15H,5-8,10H2,1-2H3
    • InChI Key: RTFWEVDELQACLZ-UHFFFAOYSA-N
    • SMILES: N1(C2CCN(S(C3=CC(C)=CC=C3C)(=O)=O)C2)C=C(C2CC2)N=N1

Computed Properties

  • Exact Mass: 346.14634713g/mol
  • Monoisotopic Mass: 346.14634713g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 76.5Ų

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • Boiling Point: 557.6±60.0 °C(Predicted)
  • pka: 1.52±0.70(Predicted)

4-cyclopropyl-1-1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-3-yl-1H-1,2,3-triazole Pricemore >>

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Additional information on 4-cyclopropyl-1-1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-3-yl-1H-1,2,3-triazole

Comprehensive Overview of 4-cyclopropyl-1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-3-yl-1H-1,2,3-triazole (CAS No. 2034294-13-6)

The compound 4-cyclopropyl-1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-3-yl-1H-1,2,3-triazole (CAS No. 2034294-13-6) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique combination of a cyclopropyl group, a pyrrolidine ring, and a 1,2,3-triazole core, which are all critical pharmacophores in modern pharmaceutical research. The presence of the 2,5-dimethylbenzenesulfonyl moiety further enhances its potential as a versatile intermediate for the synthesis of bioactive molecules.

In recent years, the demand for sulfonamide-based compounds and heterocyclic scaffolds has surged due to their broad applications in targeting enzymes and receptors. The 1,2,3-triazole ring, in particular, is a hotspot in drug design because of its stability, hydrogen-bonding capacity, and compatibility with click chemistry. Researchers are increasingly exploring its role in kinase inhibitors, antibacterial agents, and anti-inflammatory drugs, making this compound a valuable candidate for further investigation.

The synthesis of 4-cyclopropyl-1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-3-yl-1H-1,2,3-triazole typically involves multi-step organic reactions, including cycloaddition and sulfonylation processes. Its structural complexity requires precise control over reaction conditions to ensure high yield and purity. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterization, as they confirm the integrity of the molecular framework and the absence of impurities.

One of the most compelling aspects of this compound is its potential in targeted therapy. With the rise of personalized medicine and precision oncology, molecules like this are being studied for their ability to modulate specific biological pathways. For instance, the pyrrolidine-triazole hybrid structure could interact with protein-protein interfaces, offering a novel mechanism of action compared to traditional small-molecule drugs.

From a commercial perspective, CAS No. 2034294-13-6 is primarily supplied to pharmaceutical and biotechnology companies engaged in high-throughput screening and lead optimization. Its application extends to chemical biology studies, where it serves as a tool compound to probe biological systems. Given the growing interest in fragment-based drug discovery, this molecule’s modular design allows for easy derivatization, enabling the rapid generation of analogs with tailored properties.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous under standard regulations, proper laboratory practices and waste disposal protocols must be followed to minimize risks. Researchers are advised to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practice (GLP) guidelines during experimentation.

In conclusion, 4-cyclopropyl-1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-3-yl-1H-1,2,3-triazole represents a fascinating intersection of synthetic chemistry and biomedical research. Its structural features align with current trends in drug discovery, such as the exploration of privileged scaffolds and the development of covalent inhibitors. As the scientific community continues to unravel its potential, this compound may soon find its place in the next generation of therapeutic agents.

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